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Compound of Interest

Compound Name: 2,7-Naphthalenediol

Cat. No.: B041206

This guide provides a comprehensive overview of the melting and boiling points of 2,7-
Naphthalenediol, targeted at researchers, scientists, and professionals in drug development. It
includes tabulated physical data, detailed experimental protocols for property determination,
and a logical workflow for compound identification and purity assessment.

Data Presentation: Physical Properties

The melting and boiling points of 2,7-Naphthalenediol are critical physical constants for its
identification, purification, and application in various scientific fields. The data, compiled from
multiple sources, are summarized below.
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Physical Property Value Notes

The reported range varies
slightly across suppliers. For
instance, some sources

Melting Point 184 -191 °C indicate a range of 185-
190°C[1][2][3], while others
specify 184-187°C[4] or 184-
191°C[5].

This value is typically a
prediction or estimation, as

decomposition may occur at

Boiling Point ~375 °C )
such high temperatures.[1][2]
One source provided a rough
estimate of 246.06°C[3].

Molecular Formula C10HsO:2

Molecular Weight 160.17 g/mol [1]

White to grey or pale brown
Appearance _ [1][5]
crystalline powder

Experimental Protocols

Accurate determination of melting and boiling points is fundamental for compound
characterization. The following sections detail the standard laboratory procedures for these
measurements.

The melting point of a solid is the temperature at which it transitions from the solid to the liquid
phase. For a pure crystalline compound, this transition occurs over a narrow temperature
range. The presence of impurities typically lowers and broadens the melting range.[6][7]

Methodology: Capillary Method

o Sample Preparation: A small amount of the dry 2,7-Naphthalenediol sample is finely
crushed into a powder.[8]
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o Capillary Tube Packing: A capillary tube, sealed at one end, is tapped open-end-down into
the powder. The sample is compacted into the bottom of the tube by tapping or by dropping it
through a long glass tube. The packed sample height should be 1-2 cm.[8][9]

o Apparatus Setup: The packed capillary tube is attached to a thermometer, ensuring the
sample is level with the thermometer bulb.[9] This assembly is then placed in a heating
apparatus, such as a Thiele tube containing mineral oil or a modern digital melting point
apparatus with a heated metal block.

e Heating and Observation:
o The apparatus is heated rapidly at first to determine an approximate melting point.

o The measurement is then repeated with a fresh sample, heating rapidly to about 10-15°C
below the approximate melting point.

o The heating rate is then slowed to 1-2°C per minute to allow for thermal equilibrium.
o Data Recording: Two temperatures are recorded:
o T1: The temperature at which the first drop of liquid appears.

o T2: The temperature at which the entire sample has completely melted. The melting point
is reported as the range T1-T2.[8]

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[10]

Methodology: Capillary Inversion (Siwoloboff Method)

o Sample Preparation: A small volume (a few milliliters) of the liquid to be tested is placed into
a small test tube (fusion tube).[11]

e Apparatus Setup:
o A capillary tube is sealed at one end.[10][12]

o The open end of the capillary tube is placed down into the liquid in the fusion tube.[10][12]
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o The fusion tube is attached to a thermometer, and the assembly is heated in a suitable
bath.

e Heating and Observation: The heating bath is warmed gently. As the temperature rises, air

trapped in the capillary tube will expand and slowly bubble out.
o Data Recording:

o Heating is continued until a rapid and continuous stream of bubbles emerges from the
capillary tube.[10] This indicates that the vapor of the liquid has displaced all the air.

o The heat source is then removed, and the apparatus is allowed to cool slowly.

o The boiling point is the temperature at which the bubbling stops and the liquid just begins
to be drawn back into the capillary tube.[11]

Mandatory Visualization

The following diagram illustrates a standard workflow for using melting point determination to
assess the purity and confirm the identity of a known solid organic compound like 2,7-
Naphthalenediol.
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Purity & Identity Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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